![molecular formula C22H29N3O B6196584 N-({1-[(5,6-dimethylpyridin-3-yl)methyl]piperidin-4-yl}methyl)-4-methylbenzamide CAS No. 2680532-89-0](/img/new.no-structure.jpg)
N-({1-[(5,6-dimethylpyridin-3-yl)methyl]piperidin-4-yl}methyl)-4-methylbenzamide
Overview
Description
N-({1-[(5,6-dimethylpyridin-3-yl)methyl]piperidin-4-yl}methyl)-4-methylbenzamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a piperidine ring, a pyridine ring, and a benzamide group. The presence of these functional groups makes it a versatile molecule for various chemical reactions and applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-({1-[(5,6-dimethylpyridin-3-yl)methyl]piperidin-4-yl}methyl)-4-methylbenzamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:
Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor such as 1,5-diaminopentane.
Introduction of the Pyridine Ring: The pyridine ring can be introduced through a condensation reaction with a suitable aldehyde or ketone, such as 5,6-dimethylpyridine-3-carboxaldehyde.
Coupling with Benzamide: The final step involves coupling the piperidine and pyridine intermediates with 4-methylbenzoyl chloride to form the desired compound.
Industrial Production Methods
Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of catalysts, optimized reaction conditions, and purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
N-({1-[(5,6-dimethylpyridin-3-yl)methyl]piperidin-4-yl}methyl)-4-methylbenzamide can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Halogenation using bromine or chlorination using thionyl chloride.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.
Scientific Research Applications
N-({1-[(5,6-dimethylpyridin-3-yl)methyl]piperidin-4-yl}methyl)-4-methylbenzamide has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a ligand in receptor binding studies.
Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory or analgesic properties.
Industry: Utilized in the development of new materials or as an intermediate in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of N-({1-[(5,6-dimethylpyridin-3-yl)methyl]piperidin-4-yl}methyl)-4-methylbenzamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby reducing inflammation.
Comparison with Similar Compounds
Similar Compounds
N-({1-[(5,6-dimethylpyridin-3-yl)methyl]piperidin-4-yl}methyl)-4-methylbenzamide: shares structural similarities with other compounds containing piperidine, pyridine, and benzamide groups.
Dimethyl 2,6-pyridinedicarboxylate: Another compound with a pyridine ring, used in various chemical syntheses.
tert-Butylamine: An aliphatic amine with different applications but similar reactivity in certain reactions.
Uniqueness
The uniqueness of this compound lies in its specific combination of functional groups, which allows for a wide range of chemical reactions and applications. Its structure provides a versatile platform for the development of new compounds with potential therapeutic and industrial uses.
Properties
CAS No. |
2680532-89-0 |
|---|---|
Molecular Formula |
C22H29N3O |
Molecular Weight |
351.5 |
Purity |
95 |
Origin of Product |
United States |
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